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Compound of Interest

Compound Name: Diethyl itaconate

Cat. No.: B1585048

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Diethyl itaconate, tailored for research scientists and drug
development professionals. Adherence to these guidelines is essential for ensuring a safe
laboratory environment and the integrity of your research.

Diethyl itaconate is classified as a substance that causes serious eye irritation and may cause

skin and respiratory irritation.[1][2][3] The following procedures are designed to mitigate these
risks and provide a clear, step-by-step plan for its safe use.

Essential Safety and Handling Information

A summary of the key safety and physical properties of Diethyl itaconate is provided in the
table below for quick reference.
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Parameter

Value

Source

Hazard Class

Eye Irritation, Category 2

[1]3]

Primary Routes of Exposure

Inhalation, Skin Contact, Eye

[1](2]

Contact
Boiling Point 228°C (lit.) [1]
Flash Point 108°C (lit.) [1]

Storage Temperature

Cool, dry place;
Recommended <15°C

[1]

Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory when handling Diethyl itaconate to prevent exposure.

PPE Category

Specification

Standard Compliance

Eye and Face Protection

Tightly fitting safety goggles
with side-shields.

EN 166 (EU) or NIOSH (US)
approved.[1]

Hand Protection

Chemical-impermeable gloves.

Inspect prior to use.

EU Directive 89/686/EEC and
the standard EN 374.[1]

Skin and Body Protection

Fire/flame resistant and
impervious clothing.

Laboratory coat.

[1]

Respiratory Protection

Use in a well-ventilated area. If
exposure limits are exceeded
or irritation is experienced, use

a full-face respirator.

[1]14]

Step-by-Step Operational and Disposal Plan

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.
[1] The recommended storage temperature is below 15°C.

Ensure the container is tightly closed.[1]
. Handling and Use:

All handling of Diethyl itaconate must be conducted in a well-ventilated area, preferably
within a chemical fume hood.[1]

Don the required PPE as detailed in the table above before handling the substance.
Avoid all personal contact, including inhalation of vapors or mists.[2]

Wash hands thoroughly with soap and water after handling and before breaks or leaving the
work area.[1][5]

Do not eat, drink, or smoke in the designated work area.[2][5]

. Spill Management:
In the event of a spill, immediately evacuate personnel from the affected area.[1]
Remove all sources of ignition.[1]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or
earth.[2]

Collect the absorbed material into a suitable, labeled container for disposal.[2]
Do not allow the spill to enter drains or waterways.[1][2]
. First Aid Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[1]
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» Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing. If skin irritation occurs, seek medical advice.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

5. Disposal:

e Dispose of waste Diethyl itaconate and any contaminated materials through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[1][4]

» Do not dispose of the substance into sewer systems or contaminate water, foodstuffs, or
feed.[1][4]

« Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or punctured to render it unusable before disposal in a sanitary landfill.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for the safe handling of Diethyl
itaconate in a laboratory setting.
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Caption: Workflow for Safe Handling of Diethyl Itaconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-diethyl-itaconate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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